N-(4-Hydroxybutyl)trifluoroacetamide
Cat. No. B160190
M. Wt: 185.14 g/mol
InChI Key: LZUDPIMZEXACCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:15][OH:16].[F:7][C:8]([C:9](=[O:10])[O:11][CH3:12])([F:13])[F:14].[NH2:1][CH2:2][CH2:3][CH2:4][CH2:5][OH:6]>>[NH:1]([CH2:2][CH2:3][CH2:4][CH2:5][OH:6])[C:9]([C:8]([F:7])([F:13])[F:14])=[O:10]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)C(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NCCCCO
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C(NCCCCO)C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
